N1,N23-Bis(2,4-dinitrophenyl)-3,6,9,12,15,18,21-heptaoxatricosane-1,23-diamine N1,N23-Bis(2,4-dinitrophenyl)-3,6,9,12,15,18,21-heptaoxatricosane-1,23-diamine
Brand Name: Vulcanchem
CAS No.:
VCID: VC18873321
InChI: InChI=1S/C28H40N6O15/c35-31(36)23-1-3-25(27(21-23)33(39)40)29-5-7-43-9-11-45-13-15-47-17-19-49-20-18-48-16-14-46-12-10-44-8-6-30-26-4-2-24(32(37)38)22-28(26)34(41)42/h1-4,21-22,29-30H,5-20H2
SMILES:
Molecular Formula: C28H40N6O15
Molecular Weight: 700.6 g/mol

N1,N23-Bis(2,4-dinitrophenyl)-3,6,9,12,15,18,21-heptaoxatricosane-1,23-diamine

CAS No.:

Cat. No.: VC18873321

Molecular Formula: C28H40N6O15

Molecular Weight: 700.6 g/mol

* For research use only. Not for human or veterinary use.

N1,N23-Bis(2,4-dinitrophenyl)-3,6,9,12,15,18,21-heptaoxatricosane-1,23-diamine -

Specification

Molecular Formula C28H40N6O15
Molecular Weight 700.6 g/mol
IUPAC Name N-[2-[2-[2-[2-[2-[2-[2-[2-(2,4-dinitroanilino)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]-2,4-dinitroaniline
Standard InChI InChI=1S/C28H40N6O15/c35-31(36)23-1-3-25(27(21-23)33(39)40)29-5-7-43-9-11-45-13-15-47-17-19-49-20-18-48-16-14-46-12-10-44-8-6-30-26-4-2-24(32(37)38)22-28(26)34(41)42/h1-4,21-22,29-30H,5-20H2
Standard InChI Key OHZXRNFIYVSVGN-UHFFFAOYSA-N
Canonical SMILES C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NCCOCCOCCOCCOCCOCCOCCOCCNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Introduction

N1,N23-Bis(2,4-dinitrophenyl)-3,6,9,12,15,18,21-heptaoxatricosane-1,23-diamine is a complex organic compound with the CAS number 190792-11-1. This compound is characterized by its molecular formula, C28H40N6O15, and a molecular weight of 700.65 g/mol . It is a derivative of heptaoxatricosane, a polyether chain, modified with 2,4-dinitrophenyl groups at both ends.

Synthesis and Preparation

The synthesis of N1,N23-Bis(2,4-dinitrophenyl)-3,6,9,12,15,18,21-heptaoxatricosane-1,23-diamine typically involves multi-step organic reactions. These processes often require careful control of reaction conditions to ensure the formation of the desired product with high purity.

Applications and Research Findings

While specific applications of this compound are not widely documented, its structure suggests potential uses in areas such as:

  • Biological Interactions: The presence of 2,4-dinitrophenyl groups could facilitate interactions with biological molecules, making it useful for studying protein-ligand interactions or as a component in drug delivery systems.

  • Polymer Chemistry: The polyether backbone could be utilized in the development of novel polymers with unique properties.

Availability and Suppliers

This compound is available from several chemical suppliers, including MOLCORE and Leyan Chemicals, with purity levels typically above 98% . Suppliers often provide additional services such as MSDS (Material Safety Data Sheets) and custom synthesis options.

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